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Introduction
The analysis of Tungsten-182 (¹⁸²W) in geological materials provides crucial insights into a

variety of geological processes, from core-mantle differentiation to the formation of ore

deposits. As a moderately siderophile element, tungsten's isotopic composition can trace the

contributions of core materials to mantle plumes and help decipher the timing of planetary

accretion and differentiation. High-precision measurement of the ¹⁸²W/¹⁸⁴W isotope ratio is

paramount for these studies and relies on meticulous sample preparation to isolate tungsten

from the complex matrix of geological samples and to eliminate isobaric interferences.

This document provides a detailed overview of the sample preparation workflow, from initial

physical processing to chemical separation and purification, culminating in a sample ready for

analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Experimental Workflow
The overall workflow for the preparation of geological samples for ¹⁸²W analysis can be

summarized in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b076582#sample-preparation-for-tungsten-182-analysis-in-geological-materials
https://www.benchchem.com/product/b076582#sample-preparation-for-tungsten-182-analysis-in-geological-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

